Cas no 109662-48-8 (Benzene, 2-[(4-chlorophenyl)thio]-1-(dodecyloxy)-4-(methylthio)-)

• Product Name: Benzene, 2-[(4-chlorophenyl)thio]-1-(dodecyloxy)-4-(methylthio)-
• CAS No: 109662-48-8
• MF: C₂₅H₃₅ClOS₂
• MW: 451.127804040909
• CID: 1188771
• PubChem ID: 71334940
• Update Time: 2025-04-20

Benzene, 2-[(4-chlorophenyl)thio]-1-(dodecyloxy)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(4-chlorophenyl)thio]-1-(dodecyloxy)-4-(methylthio)-
• 2-(4-chlorophenyl)sulfanyl-1-dodecoxy-4-methylsulfanylbenzene
• 109662-48-8
• 2-[(4-CHLOROPHENYL)SULFANYL]-1-(DODECYLOXY)-4-(METHYLSULFANYL)BENZENE
• DTXSID60762990

• Inchi： 1S/C25H35ClOS2/c1-3-4-5-6-7-8-9-10-11-12-19-27-24-18-17-23(28-2)20-25(24)29-22-15-13-21(26)14-16-22/h13-18,20H,3-12,19H2,1-2H3
• InChI Key： NXXIZTXPPVUIRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=C(C=CC=1OCCCCCCCCCCCC)SC

Computed Properties

• Exact Mass: 450.18205
• Monoisotopic Mass: 450.1817858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 9.23